Cas no 2171241-77-1 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid
• CAS No: 2171241-77-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6409964
• PubChem ID: 165496091
• Update Time: 2025-08-02

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid
• 2171241-77-1
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]butanoic acid
• EN300-1548735

• Inchi： 1S/C27H26N2O5/c1-17(15-24(30)31)28-26(32)25(18-9-3-2-4-10-18)29-27(33)34-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23,25H,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,25+/m1/s1
• InChI Key： KVMUBWGGSMJCLG-NSYGIPOTSA-N
• SMILES： O(C(N[C@@H](C1C=CC=CC=1)C(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid

Comprehensive Overview of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid (CAS No. 2171241-77-1)

The compound (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid, identified by its CAS number 2171241-77-1, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a phenylacetamide moiety, and a butanoic acid backbone, making it a valuable intermediate for drug discovery and bioconjugation applications. Researchers often search for "Fmoc-protected amino acid derivatives" or "chiral building blocks for peptide synthesis," reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for high-purity peptide intermediates like 2171241-77-1 has surged due to advancements in targeted drug delivery and biologics development. This compound’s stereospecificity (highlighted by its (3R) and (2S) configurations) ensures precise molecular interactions, a critical factor in designing enzyme inhibitors or GPCR modulators. Google Trends data shows growing interest in "custom peptide synthesis" and "Fmoc deprotection methods," underscoring the need for detailed technical profiles of such compounds.

The Fmoc group in 2171241-77-1 serves as a temporary protecting group for amines, enabling selective reactions during solid-phase peptide synthesis (SPPS). This aligns with industry trends toward "green chemistry" and "automated peptide synthesizers," as researchers seek efficient, scalable protocols. Analytical techniques like HPLC and LC-MS are essential for verifying its purity, a topic frequently queried in scientific forums alongside "CAS 2171241-77-1 solubility" and "storage conditions for Fmoc-amino acids."

Beyond peptides, 2171241-77-1 is explored in prodrug design and biomaterial functionalization, addressing hot topics like "sustained-release formulations" and "3D-printed scaffolds for tissue engineering." Its carboxylic acid terminus allows further derivatization, catering to innovations in antibody-drug conjugates (ADCs)—a trending subject in oncology research. Patent databases reveal its inclusion in filings related to "metabolic disorder therapeutics," highlighting its versatility.

For suppliers and manufacturers, ensuring batch-to-batch consistency of CAS 2171241-77-1 is paramount, as deviations impact downstream applications. Queries such as "2171241-77-1 supplier QC data" or "chiral purity validation" dominate B2B search logs, emphasizing the compound’s role in GMP-compliant production. Proper handling guidelines—often searched as "Fmoc-amino acid stability"—recommend storage at -20°C under inert gas to prevent degradation.

In summary, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidobutanoic acid (2171241-77-1) bridges fundamental research and industrial applications, driven by its structural precision and adaptability to cutting-edge therapies. Its alignment with trends like "personalized medicine" and "high-throughput screening" ensures sustained scientific and commercial interest.